Cas no 1632-89-9 (Acetaldehyde-d4)

• Product Name: Acetaldehyde-d4
• CAS No: 1632-89-9
• MF: C₂H₄O
• MW: 48.0772075653076
• MDL: MFCD00044230
• CID: 193895
• PubChem ID: 24850585
• Update Time: 2025-04-19

Acetaldehyde-d4 Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde-1,2,2,2-d4
• (1,2,2,2-2H4)acetaldehyde
• (2H4)Acetaldehyde
• d4-acetaldehyde
• e(R) uOOE(c)
• Tetradeuterio-acetaldehyd
• tetradeuterio-acetaldehyde
• Acetaldehyde-d4(6CI,7CI,8CI,9CI)
• Ethanal-d4
• Perdeuterioacetaldehyde
• Perdeuteroacetaldehyde
• Tetradeuteroacetaldehyde
• ACETALDEHYDE-D4
• [2H4]acetaldehyde
• Ethyl Aldehyde-d4
• Acetic Aldehyde-d4
• 1,2,2,2-tetradeuterioethanone
• ACETALDEHYDE-D4, 98 ATOM % D
• Acetaldehyde-d4,for NMR,99+ atom % D
• D97866
• 1632-89-9
• J-010029
• AKOS015903943
• NS00122242
• Acetaldehyde D4
• EINECS 216-641-6
• (1,2,2,2-(2)H?)ACETALDEHYDE
• A935327
• CS-0042406
• Acetaldehyde-d4, >=99 atom % D, >=98% (CP)
• HY-110405
• DTXSID50167531
• Acetaldehyde-d4-
• IKHGUXGNUITLKF-MZCSYVLQSA-N
• DB-253691
• Acetaldehyde-d4

• MDL： MFCD00044230
• Inchi： 1S/C2H4O/c1-2-3/h2H,1H3/i1D3,2D
• InChI Key： IKHGUXGNUITLKF-MZCSYVLQSA-N
• SMILES： O=C([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 48.05130
• Monoisotopic Mass: 48.051
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.856 g/mL at 25 °C
• Melting Point: -125 °C (lit.)
• Boiling Point: 21 °C(lit.)
• Flash Point: Fahrenheit: -40 ° f
  Celsius: -40 ° c
  
• Refractive Index: n20/D 1.3321(lit.)
• PSA: 17.07000
• LogP: 0.20520
• Vapor Pressure: 14.05 psi ( 20 °C)
• Solubility: Not determined

Acetaldehyde-d4 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H224-H302-H318-H335-H351
• Warning Statement： P210-P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1089 3
• WGK Germany：3
• Hazard Category Code： 12-36/37-40
• Safety Instruction： S16; S33; S36/37
• FLUKA BRAND F CODES：10
• RTECS：AB1925000
• Hazardous Material Identification：
• Safety Term：S16;S33;S36/37
• Risk Phrases：R12
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes